SPDB-DM4
SPDB-DM4
SPDB-DM4 is a drug-linker conjugate for ADC by using the maytansinebased payload (DM4) via a SPDB linker, exhibiting potent anti-tumor activity.
Brand Name:
Vulcanchem
CAS No.:
1626359-62-3
VCID:
VC0006827
InChI:
InChI=1S/C46H63ClN4O14S2/c1-26-13-11-14-33(61-10)46(59)25-32(62-43(58)48-46)27(2)41-45(6,64-41)34(24-38(55)50(8)30-22-29(21-26)23-31(60-9)40(30)47)63-42(57)28(3)49(7)35(52)18-19-44(4,5)67-66-20-12-15-39(56)65-51-36(53)16-17-37(51)54/h11,13-14,22-23,27-28,32-34,41,59H,12,15-21,24-25H2,1-10H3,(H,48,58)/b14-11+,26-13+/t27-,28+,32+,33-,34+,41+,45+,46+/m1/s1
SMILES:
CC1C2CC(C(C=CC=C(CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)N(C)C(=O)CCC(C)(C)SSCCCC(=O)ON5C(=O)CCC5=O)C)C)OC)(NC(=O)O2)O
Molecular Formula:
C₄₆H₆₃ClN₄O₁₄S₂
Molecular Weight:
995.59
SPDB-DM4
CAS No.: 1626359-62-3
Inhibitors
VCID: VC0006827
Molecular Formula: C₄₆H₆₃ClN₄O₁₄S₂
Molecular Weight: 995.59
| CAS No. | 1626359-62-3 |
|---|---|
| Product Name | SPDB-DM4 |
| Molecular Formula | C₄₆H₆₃ClN₄O₁₄S₂ |
| Molecular Weight | 995.59 |
| Standard InChI | InChI=1S/C46H63ClN4O14S2/c1-26-13-11-14-33(61-10)46(59)25-32(62-43(58)48-46)27(2)41-45(6,64-41)34(24-38(55)50(8)30-22-29(21-26)23-31(60-9)40(30)47)63-42(57)28(3)49(7)35(52)18-19-44(4,5)67-66-20-12-15-39(56)65-51-36(53)16-17-37(51)54/h11,13-14,22-23,27-28,32-34,41,59H,12,15-21,24-25H2,1-10H3,(H,48,58)/b14-11+,26-13+/t27-,28+,32+,33-,34+,41+,45+,46+/m1/s1 |
| Standard InChIKey | LAVNQRWLLQGEIB-BAQPUJNESA-N |
| SMILES | CC1C2CC(C(C=CC=C(CC3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)N(C)C(=O)CCC(C)(C)SSCCCC(=O)ON5C(=O)CCC5=O)C)C)OC)(NC(=O)O2)O |
| Description | SPDB-DM4 is a drug-linker conjugate for ADC by using the maytansinebased payload (DM4) via a SPDB linker, exhibiting potent anti-tumor activity. |
| Reference | [1]. Puja Sapra, et al. Investigational antibody drug conjugates for solid tumors. Journal Expert Opinion on Investigational Drugs Volume 20, 2011-Issue 8. |
| Last Modified | Aug 20 2021 |
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